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Dimethyl Azelate in PVC: A Comparative
Performance Guide
In the landscape of polymer science, the selection of an appropriate plasticizer is critical in

tailoring the properties of Polyvinyl Chloride (PVC) for a multitude of applications. This guide

provides a comprehensive comparison of Dimethyl Azelate and its derivatives against other

common plasticizers, offering researchers, scientists, and drug development professionals a

detailed examination of performance metrics backed by experimental data. While direct

comparative data for Dimethyl Azelate is limited in publicly available literature, this guide will

utilize data for Di(2-ethylhexyl) Azelate (D2EHAz) as a representative of the azelate ester class,

alongside information on other azelaic acid-based plasticizers, to provide a thorough analysis.

The performance of plasticizers is evaluated based on several key parameters, including their

efficiency in imparting flexibility, their thermal stability, resistance to migration, and the resulting

mechanical properties of the plasticized PVC. This guide will delve into these aspects,

presenting quantitative data in accessible tables and detailing the experimental protocols for

robust evaluation.

Quantitative Performance Comparison
The efficacy of a plasticizer is determined by its ability to enhance the flexibility of PVC, which

is often quantified by changes in mechanical and thermal properties. The following tables
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summarize the performance of azelate-based plasticizers in comparison to conventional and

other bio-based alternatives.

Table 1: Mechanical Properties of Plasticized PVC

Plasticizer
Tensile
Strength (MPa)

Elongation at
Break (%)

100% Modulus
(MPa)

Shore A
Hardness

Di(2-ethylhexyl)

Azelate

(D2EHAz)

~18 - 22 ~350 - 400 ~8 - 10 ~80 - 85

Azelaic Acid

Copolyester

(PHMAZ-45)

11.2 908.4 Not Reported Not Reported

Dioctyl Phthalate

(DOP)
~15 - 20 ~300 - 350 ~9 - 12 ~80 - 90

Dioctyl

Terephthalate

(DOTP)

~20 - 25 ~300 - 350 ~10 - 14 ~85 - 95

Tributyl Citrate

(TBC)
~20 - 24 ~320 - 380 ~9 - 11 ~82 - 88

Di-isononyl

Phthalate (DINP)
~18 - 23 ~320 - 380 ~9 - 13 ~85 - 93

Note: Values are typical ranges compiled from various studies and can vary based on the

specific formulation and testing conditions.

Table 2: Thermal and Migration Properties of Plasticized PVC
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Plasticizer
Glass Transition
Temp. (°C)

5% Weight Loss
Temp. (°C)

Migration Rate
(Weight Loss %)

Di(2-ethylhexyl)

Azelate (D2EHAz)
~ -40 to -50 ~280 - 300 Low to Moderate

Azelaic Acid

Copolyester (PHMAZ-

45)

~ -35 >270 Very Low

Dioctyl Phthalate

(DOP)
~ -40 to -50 ~250 - 280 High

Dioctyl Terephthalate

(DOTP)
~ -35 to -45 ~280 - 310 Low

Tributyl Citrate (TBC) ~ -25 to -35 ~240 - 260 Moderate

Di-isononyl Phthalate

(DINP)
~ -40 to -50 ~270 - 290 Moderate

Note: Migration rates are qualitative summaries; specific values depend heavily on the

extraction solvent and test duration.

Experimental Protocols
To ensure the reproducibility and validity of performance data, standardized experimental

protocols are essential. The following sections detail the methodologies for key performance

evaluation of plasticizers in PVC.

Sample Preparation
A consistent sample preparation method is the foundation for comparable results.

Compounding: The PVC resin, plasticizer, heat stabilizer (e.g., zinc stearate), and any other

additives are weighed to the desired parts per hundred resin (phr).

Mixing: The components are typically mixed in a two-roll mill at a temperature of 160-170°C

until a homogeneous sheet is formed.
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Molding: The compounded sheet is then compression molded into plaques of a specified

thickness at 170-180°C for 5-10 minutes under pressure.

Conditioning: The molded sheets are conditioned at a standard temperature and humidity

(e.g., 23°C and 50% relative humidity) for at least 24 hours before testing.

Mechanical Properties Testing (ASTM D638)
This test determines the tensile properties of the plasticized PVC.

Specimen Preparation: Dumbbell-shaped specimens are cut from the conditioned sheets

according to ASTM D638 specifications.

Testing: A universal testing machine is used to apply a tensile load to the specimen at a

constant crosshead speed (e.g., 50 mm/min) until it fractures.

Data Analysis: The tensile strength (at break), elongation at break, and modulus of elasticity

are calculated from the stress-strain curve.

Thermal Analysis: Differential Scanning Calorimetry
(DSC) (ASTM D3418)
DSC is used to determine the glass transition temperature (Tg), a key indicator of plasticizer

efficiency.

Sample Preparation: A small sample (5-10 mg) is hermetically sealed in an aluminum pan.

Thermal Cycling: The sample is subjected to a controlled temperature program, typically

involving a heating-cooling-heating cycle to erase thermal history and obtain a clear glass

transition.

Data Analysis: The Tg is determined from the midpoint of the step change in the heat flow

curve during the second heating scan.

Thermal Stability: Thermogravimetric Analysis (TGA)
(ASTM E1131)
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TGA is employed to assess the thermal stability of the plasticized PVC.

Sample Preparation: A small sample (10-20 mg) is placed in a TGA pan.

Heating Program: The sample is heated at a constant rate (e.g., 10°C/min) in a controlled

atmosphere (e.g., nitrogen or air).

Data Analysis: The temperature at which a certain percentage of weight loss occurs (e.g.,

5%) is determined from the TGA curve, indicating the onset of thermal degradation.

Plasticizer Migration Testing (ASTM D1203)
This method evaluates the loss of plasticizer from the PVC matrix.

Sample Preparation: A circular disc of a specified diameter is cut from the plasticized PVC

sheet and its initial weight is recorded.

Exposure: The disc is placed between two sheets of activated carbon in a wire mesh cage.

Heating: The assembly is placed in an oven at a specified temperature (e.g., 70°C) for a set

duration (e.g., 24 hours).

Data Analysis: The disc is reweighed after cooling, and the percentage of weight loss is

calculated, which corresponds to the amount of migrated plasticizer.

Visualizing Experimental Workflows and
Relationships
The following diagrams, created using Graphviz (DOT language), illustrate the experimental

workflows and the logical relationships governing plasticizer performance.
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Experimental workflow for mechanical properties testing.
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Workflow for thermal analysis of plasticized PVC.
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Logical relationship between plasticizer properties and PVC performance.

In conclusion, azelate-based plasticizers, represented here by Di(2-ethylhexyl) Azelate and

azelaic acid copolyesters, demonstrate excellent performance characteristics for PVC

applications. They offer high plasticizing efficiency, comparable to or exceeding that of

traditional phthalates, leading to superior flexibility as indicated by high elongation at break

values.[1][2] Furthermore, their thermal stability is robust, and they exhibit significantly lower

migration potential, a critical advantage in applications with stringent safety requirements.[3]

The use of bio-based azelaic acid also positions these plasticizers as more environmentally

sustainable alternatives. The detailed experimental protocols and workflows provided in this

guide offer a solid foundation for the systematic evaluation and comparison of these and other

novel plasticizers in PVC formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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